Cas no 108354-77-4 (3-Thiophenecarboxylic acid, 2-amino-5-ethyl-4-methyl-, ethyl ester)
108354-77-4 structure
Product Name:3-Thiophenecarboxylic acid, 2-amino-5-ethyl-4-methyl-, ethyl ester
CAS No:108354-77-4
MF:C10H15NO2S
MW:213.29660153389
CID:1185681
PubChem ID:13742913
Update Time:2025-04-20
3-Thiophenecarboxylic acid, 2-amino-5-ethyl-4-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 2-amino-5-ethyl-4-methyl-, ethyl ester
- Ethyl 2-amino-5-ethyl-4-methyl-3-thiophenecarboxylate
- DTXSID301215693
- ethyl 2-amino-5-ethyl-4-methylthiophene-3-carboxylate
- DB-187258
- SCHEMBL10710308
- AKOS019066626
- 108354-77-4
-
- Inchi: 1S/C10H15NO2S/c1-4-7-6(3)8(9(11)14-7)10(12)13-5-2/h4-5,11H2,1-3H3
- InChI Key: JZJBYEQVEQDABJ-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OCC)C(C)=C1CC)N
Computed Properties
- Exact Mass: 213.08245
- Monoisotopic Mass: 213.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- PSA: 52.32
3-Thiophenecarboxylic acid, 2-amino-5-ethyl-4-methyl-, ethyl ester Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
108354-77-4 (3-Thiophenecarboxylic acid, 2-amino-5-ethyl-4-methyl-, ethyl ester) Related Products
- 4507-13-5(Ethyl 2-Amino-5-ethylthiophene-3-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk